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Compound of Interest

Compound Name: Benzyl-PEG2-ethanol

Cat. No.: B11883017

Benzyl-PEG2-ethanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Benzyl-PEG2-ethanol, a valuable bifunctional molecule increasingly utilized in
bioconjugation, drug delivery, and materials science. This document details its characteristics,
experimental protocols for its analysis, and its chemical behavior to support its application in
research and development.

Core Physical and Chemical Properties

Benzyl-PEG2-ethanol, also known as 2-[2-(Benzyloxy)ethoxy]ethanol, is a colorless to light
yellow liquid.[1] It possesses a benzyl-protected ether and a terminal primary alcohol, making it
a useful building block in PEGylation and linker technologies.[1] The hydrophilic polyethylene
glycol (PEG) linker enhances the water solubility of molecules it is conjugated to.[1]

Structural Information
e Chemical Name: 2-[2-(Benzyloxy)ethoxy]ethan-1-ol[2]

e Synonyms: Benzyl-PEG2-alcohol, Di(ethylene glycol) benzyl ether[1]

e CAS Number: 2050-25-1
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e Molecular Formula: C11H1603

e Molecular Weight: 196.24 g/mol

Quantitative Physical and Chemical Data

The following table summarizes the key quantitative properties of Benzyl-PEG2-ethanol.

Property Value Reference

Colorless to almost colorless

Appearance clear liquid

Boiling Point 80-110 °C at 0.5 mm Hg
Density 1.094 g/mL at 25 °C
Refractive Index (n20/D) 151

Flash Point >230 °F (>110 °C)
Water Solubility Soluble

pKa 14.36 + 0.10 (Predicted)
Vapor Pressure 0.000245 mmHg at 25°C

Experimental Protocols

Detailed experimental protocols for the characterization of Benzyl-PEG2-ethanol are crucial
for ensuring its purity and identity.

Synthesis of 2-[2-(phenylmethoxy)ethoxy]ethanol

A general method for the synthesis of Benzyl-PEG2-ethanol involves the reaction of benzyl
chloride with diethylene glycol.

Materials:

e Diethylene glycol
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Potassium hydroxide (KOH)

Dioxane

Benzyl chloride

Tetrabutylammonium bromide

Chloroform (CHCIs)

Anhydrous sodium sulfate (Na2S0a)

Procedure:

A solution of diethylene glycol (75-125 mmol) containing KOH (1.6 g, 27.5 mmol) is
prepared.

 In a separate reaction flask, add dioxane (15 mL), benzyl chloride (25 mmol), and
tetrabutylammonium bromide (0.4 g, 1.2 mmol).

e The mixture from step 2 is added to the solution from step 1.
e The reaction system is heated to 100-105 °C and stirred continuously for 5-10 hours.
e Upon completion, the reaction mixture is diluted with CHCIs (15 mL) and water (10 mL).

e The organic layer is separated, washed with water (3 x 20 mL), and dried over anhydrous
Naz2SO0a.

e The organic phase is concentrated under reduced pressure, and the residue is purified by
distillation through a Vigreux column to yield the final product.

Purity Analysis by Nuclear Magnetic Resonance (NMR)
Spectroscopy

NMR spectroscopy is employed to confirm the chemical structure and assess the purity of
Benzyl-PEG2-ethanol.
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Objective: To verify the structural integrity and purity of the synthesized compound.
Sample Preparation:

e Dissolve 5-10 mg of the Benzyl-PEG2-ethanol sample in a suitable deuterated solvent,
such as chloroform-d (CDCls).

o Transfer the solution to an NMR tube.
Instrumentation: A 400 MHz or higher field NMR spectrometer.
Data Acquisition: Acquire a *H NMR spectrum.

Expected *H NMR Data: The resulting spectrum should be consistent with the structure of 2-[2-
(phenylmethoxy)ethoxy]ethanol.

Chemical Properties and Reactivity

The chemical behavior of Benzyl-PEG2-ethanol is primarily dictated by its terminal primary
alcohol and the benzyl ether group. The primary alcohol can undergo various reactions, such
as oxidation to an aldehyde or carboxylic acid, and esterification. The benzyl ether serves as a
protecting group for the hydroxyl function, which can be removed under specific conditions,
such as hydrogenolysis, to reveal a free hydroxyl group. This dual functionality makes it a
versatile linker in constructing more complex molecules.

The hydrophilic PEG portion of the molecule enhances its solubility in aqueous media, a
desirable characteristic for biological applications.

Safety and Handling

Benzyl-PEG2-ethanol is classified with the GHSO07 pictogram, indicating it can cause skin and
serious eye irritation, and may cause respiratory irritation.

Hazard Statements:
e H315: Causes skin irritation

e H319: Causes serious eye irritation
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o H335: May cause respiratory irritation

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray

o P280: Wear protective gloves/protective clothing/eye protection/face protection

It is recommended to handle Benzyl-PEG2-ethanol in a well-ventilated area, wearing
appropriate personal protective equipment (PPE), including gloves and safety goggles. Store in
a tightly sealed container in a dry, room-temperature environment.

Visualizations
Logical Relationship of Benzyl-PEG2-ethanol Properties
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Caption: Overview of Benzyl-PEG2-ethanol properties and applications.

Experimental Workflow for Synthesis and Purification
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Caption: Synthesis and purification workflow for Benzyl-PEG2-ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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